Cas no 2138171-08-9 (1-2-(chloromethyl)-4-fluorophenyl-4-methanesulfonyl-1H-pyrazole)

• Product Name: 1-2-(chloromethyl)-4-fluorophenyl-4-methanesulfonyl-1H-pyrazole
• CAS No: 2138171-08-9
• MF: C₁₁H₁₀ClFN₂O₂S
• MW: 288.725703716278
• CID: 5602849
• PubChem ID: 165480435
• Update Time: 2025-06-08

1-2-(chloromethyl)-4-fluorophenyl-4-methanesulfonyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2138171-08-9
• 1-[2-(chloromethyl)-4-fluorophenyl]-4-methanesulfonyl-1H-pyrazole
• EN300-1115354
• 1-2-(chloromethyl)-4-fluorophenyl-4-methanesulfonyl-1H-pyrazole

• Inchi： 1S/C11H10ClFN2O2S/c1-18(16,17)10-6-14-15(7-10)11-3-2-9(13)4-8(11)5-12/h2-4,6-7H,5H2,1H3
• InChI Key： FLFCOROYAZBJOT-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1N1C=C(C=N1)S(C)(=O)=O)F

Computed Properties

• Exact Mass: 288.0135546g/mol
• Monoisotopic Mass: 288.0135546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-2-(chloromethyl)-4-fluorophenyl-4-methanesulfonyl-1H-pyrazole

Introduction to 1-2-(Chloromethyl)-4-Fluorophenyl-4-Methanesulfonyl-1H-Pyrazole (CAS No. 2138171-08-9)

1-2-(Chloromethyl)-4-fluorophenyl-4-methanesulfonyl-1H-pyrazole (CAS No. 2138171-08-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of oncology and neurology. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties: 1-2-(Chloromethyl)-4-fluorophenyl-4-methanesulfonyl-1H-pyrazole is a small molecule with a molecular formula of C₁₃H₁₂ClFNO₃S and a molecular weight of approximately 307.75 g/mol. The compound features a pyrazole ring, which is a common scaffold in many biologically active molecules due to its ability to form hydrogen bonds and π-stacking interactions. The presence of a chloromethyl group and a fluorophenyl substituent adds to the compound's hydrophobicity and lipophilicity, enhancing its ability to cross cell membranes and interact with biological targets.

Synthesis Methods: The synthesis of 1-2-(Chloromethyl)-4-fluorophenyl-4-methanesulfonyl-1H-pyrazole typically involves multi-step reactions, starting from readily available starting materials. One common approach is the reaction of 4-fluorobenzaldehyde with hydrazine to form the corresponding hydrazone, followed by cyclization with an appropriate methanesulfonyl chloride derivative. The final step involves the introduction of the chloromethyl group through an alkylation reaction. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions and catalytic systems to improve yield and reduce waste.

Biological Activities: Extensive in vitro and in vivo studies have demonstrated that 1-2-(Chloromethyl)-4-fluorophenyl-4-methanesulfonyl-1H-pyrazole exhibits a wide range of biological activities. One of its most notable properties is its potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The compound has been shown to induce apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. Additionally, it has demonstrated neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These effects are attributed to its ability to modulate key signaling pathways involved in neuronal survival and function.

Clinical Applications: The therapeutic potential of 1-2-(Chloromethyl)-4-fluorophenyl-4-methanesulfonyl-1H-pyrazole has led to its evaluation in preclinical studies for various diseases. In oncology, the compound has shown promise as a potential treatment for solid tumors due to its ability to selectively target cancer cells while sparing normal cells. In neurology, it has been investigated for its neuroprotective properties and its potential to slow down disease progression in neurodegenerative disorders. Clinical trials are currently underway to further evaluate its safety and efficacy in human subjects.

Mechanism of Action: The mechanism by which 1-2-(Chloromethyl)-4-fluorophenyl-4-methanesulfonyl-1H-pyrazole exerts its biological effects is multifaceted. In cancer cells, it has been shown to inhibit the activity of key enzymes involved in cell proliferation and survival, such as protein kinases and proteases. It also disrupts mitochondrial function, leading to increased reactive oxygen species (ROS) production and subsequent cell death. In neuronal cells, the compound modulates neurotransmitter release and receptor function, thereby protecting against oxidative stress and excitotoxicity.

Current Research Trends: Recent research has focused on optimizing the pharmacokinetic properties of 1-2-(Chloromethyl)-4-fluorophenyl-4-methanesulfonyl-1H-pyrazole to enhance its therapeutic index. This includes improving its solubility, stability, and bioavailability through prodrug strategies and nanoparticle formulations. Additionally, efforts are being made to identify biomarkers that can predict patient response to the compound, enabling personalized medicine approaches in clinical practice.

FUTURE DIRECTIONS: The future prospects for 1-2-(Chloromethyl)-4-fluorophenyl-4-methanesulfonyl-1H-pyrazole are promising. Ongoing clinical trials will provide valuable insights into its safety profile and efficacy in treating various diseases. Further research is needed to explore new applications for this compound beyond oncology and neurology, such as in inflammatory diseases and metabolic disorders. Collaborative efforts between academia, industry, and regulatory agencies will be crucial in advancing this promising therapeutic agent from bench to bedside.